Cas no 139952-87-7 (L-Alanine-15N-N-t-BOC)

• Product Name: L-Alanine-15N-N-t-BOC
• CAS No: 139952-87-7
• MF: C₈H₁₅NO₄
• MW: 190.20241189003
• CID: 844797
• PubChem ID: 12453846
• Update Time: 2025-06-14

L-Alanine-15N-N-t-BOC Chemical and Physical Properties

Names and Identifiers

• BOC-ALA-OH-15N
• BOC-[15N]ALA-OH
• (S)-N-(t-butoxycarbonyl)[15N]alanine
• [15N]-N-(tert-butoxycarbonyl)-L-alanine
• < 15N> N-Boc-L-alanine
• 15N-tBoc-L-alanine
• 489913_ALDRICH
• L-Alanine-15N, N-t-Boc derivative
• N-(tert-Butoxycarbonyl)-L-alanine-15N
• Boc-L-Ala-OH-15N
• CS-0376603
• N-(tert-Butoxycarbonyl)-L-(~15~N)alanine
• Boc-Ala-OH-15N, >=98 atom % 15N, >=99% (CP)
• HY-41121S4
• 139952-87-7
• DTXSID40498922
• (2S)-2-[(2-Methylpropan-2-yl)oxycarbonyl(15N)amino]propanoic acid
• L-Alanine-15N-N-t-BOC

• Inchi： 1S/C8H15NO4/c1-5(6(10)11)9-7(12)13-8(2,3)4/h5H,1-4H3,(H,9,12)(H,10,11)/t5-/m0/s1/i9+1
• InChI Key： QVHJQCGUWFKTSE-LBBOFACRSA-N
• SMILES： O(C([15NH][C@H](C(=O)O)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 190.09714285g/mol
• Monoisotopic Mass: 190.09714285g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Melting Point: 79-83 °C(lit.)

L-Alanine-15N-N-t-BOC Security Information

• WGK Germany：3
• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-Alanine-15N-N-t-BOC

Comprehensive Guide to L-Alanine-15N-N-t-BOC (CAS No. 139952-87-7): Applications, Synthesis, and Industry Insights

L-Alanine-15N-N-t-BOC (CAS No. 139952-87-7) is a stable isotope-labeled derivative of L-alanine, widely utilized in pharmaceutical research, metabolic studies, and proteomics. The compound features a 15N isotope and a tert-butoxycarbonyl (BOC) protecting group, making it invaluable for advanced NMR spectroscopy and mass spectrometry applications. Its unique properties align with growing demands for precision in drug discovery and biomarker analysis, topics frequently searched in scientific forums.

The synthesis of L-Alanine-15N-N-t-BOC involves multi-step organic reactions, including isotopic enrichment and BOC protection. Researchers prioritize this compound for its high purity (>98%) and compatibility with solid-phase peptide synthesis (SPPS). Recent trends highlight its role in AI-driven drug design, where labeled compounds accelerate machine learning models by providing accurate structural data. This aligns with Google searches for "isotope-labeled amino acids in AI applications."

In proteomics, L-Alanine-15N-N-t-BOC serves as a critical tool for quantitative mass spectrometry, enabling researchers to track protein turnover and metabolic fluxes. Its stability under physiological conditions makes it ideal for in vivo studies, a hotspot in cancer research and neurodegenerative disease investigations. Users often query "how to use 15N-labeled amino acids in metabolic profiling," reflecting its relevance.

The pharmaceutical industry leverages CAS No. 139952-87-7 for peptide drug development, particularly in GPCR-targeted therapies. Its BOC group simplifies deprotection during synthesis, reducing side reactions—a frequent concern in peptide manufacturing forums. Additionally, the compound’s 15N label aids in protein dynamics studies, addressing search trends like "NMR techniques for protein folding analysis."

From a commercial perspective, L-Alanine-15N-N-t-BOC is supplied by leading fine chemical vendors under stringent GMP standards. Pricing trends correlate with demand in biologics and personalized medicine, sectors experiencing exponential growth. SEO-optimized terms such as "buy 15N-BOC-alanine" and "isotope-labeled amino acid suppliers" underscore its market visibility.

Future applications may include quantum computing research, where 15N-labeled compounds could enhance qubit coherence. This speculative angle taps into trending searches like "amino acids in quantum biology." As innovation continues, CAS No. 139952-87-7 remains pivotal at the intersection of chemistry, biology, and technology.